Cas no 14980-93-9 (Hexadecanoic acid, 2-bromo-, ethyl ester)
14980-93-9 structure
Product Name:Hexadecanoic acid, 2-bromo-, ethyl ester
CAS No:14980-93-9
MF:C18H35BrO2
MW:363.373305559158
CID:96531
PubChem ID:12385850
Update Time:2025-04-18
Hexadecanoic acid, 2-bromo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-bromo-, ethyl ester
- ethyl 2-bromohexadecanoate
- 14980-93-9
- DTXSID00495730
- SCHEMBL10993066
- FZNMMDGZAGNHMH-UHFFFAOYSA-N
- ethyl a-bromopalmitate
-
- Inchi: 1S/C18H35BrO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21-4-2/h17H,3-16H2,1-2H3
- InChI Key: FZNMMDGZAGNHMH-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCC)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 362.18204g/mol
- Monoisotopic Mass: 362.18204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 26.3Ų
Hexadecanoic acid, 2-bromo-, ethyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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